molecular formula C8H10Br3ClO B8397450 2-Chloro-3,3-dimethyl-4-(2,2,2-tribromoethyl)cyclobutan-1-one CAS No. 71160-52-6

2-Chloro-3,3-dimethyl-4-(2,2,2-tribromoethyl)cyclobutan-1-one

Cat. No.: B8397450
CAS No.: 71160-52-6
M. Wt: 397.33 g/mol
InChI Key: SUTSHJDDLIPDFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-3,3-dimethyl-4-(2,2,2-tribromoethyl)cyclobutan-1-one is a useful research compound. Its molecular formula is C8H10Br3ClO and its molecular weight is 397.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

71160-52-6

Molecular Formula

C8H10Br3ClO

Molecular Weight

397.33 g/mol

IUPAC Name

2-chloro-3,3-dimethyl-4-(2,2,2-tribromoethyl)cyclobutan-1-one

InChI

InChI=1S/C8H10Br3ClO/c1-7(2)4(3-8(9,10)11)5(13)6(7)12/h4,6H,3H2,1-2H3

InChI Key

SUTSHJDDLIPDFI-UHFFFAOYSA-N

Canonical SMILES

CC1(C(C(=O)C1Cl)CC(Br)(Br)Br)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

22,8 g (0,054 mole) of 2-(2',2',2'-tribromoethyl)-2-chloro-3,3-dimethylcyclobutan-1-on is dissolved in 220 ml of absolute ethanol saturated with hydrogen chloride and the solution is stirred for 5 hours at 80° C. Then solvent is evaporated until the volume of the reaction mixture is reduced to one third of the starting volume and, after addition of water, the mixture is extracted with ether. The etheral extract is washed at first with saturated sodium chloride solution and subsequently with sodium bicarbonate solution and thereafter dried over sodium sulphate. The residue obtained after evaporation of the ether is purified by chromatography on silica gel using toluene as eluent. After combination of the pure fractions and evaporation of the solvent there is obtained 17,1 g (75% of theory) of 2-(2',2',2'-tribromoethyl)-3,3-dimethyl-4-chloro-cyclobutane-1-one, melting point 87°-89° C.
Name
2-(2',2',2'-tribromoethyl)-2-chloro-3,3-dimethylcyclobutan-1-on
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reactant
Reaction Step One
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0 (± 1) mol
Type
reactant
Reaction Step One
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220 mL
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Reaction Step One

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